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Compound of Interest

5,8-

Compound Name:
Dimethylbenzo[c]phenanthrene

CAS No.: 54986-63-9

Cat. No.: B1616614

Get Quote

Executive Summary

5,8-Dimethylbenzo[c]phenanthrene is a methylated derivative of benzo[c]phenanthrene (also
known as [4]helicene). Unlike its isomer 1,12-dimethylbenzo[c]phenanthrene, which is famous
for its extreme steric crowding and stable helical chirality, the 5,8-isomer features methyl
substitution at the "spine" of the molecule, distal from the sterically congested "fjord" region. It
is primarily studied as a model compound in the synthesis of non-planar aromatics and as an
environmental analyte in the assessment of alkylated PAH toxicity.

Chemical Identity & Nomenclature

Accurate identification is critical due to the existence of multiple dimethyl isomers (e.g., 1,12-
dimethyl, 2,11-dimethyl).
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Parameter

Data

CAS Registry Number

54986-63-9 (Note: Some catalogs list as 54886-
63-9 due to transcription errors; 54986-63-9 is
the verified registry number).[1][2][3]

IUPAC Name 5,8-Dimethylbenzo[c]phenanthrene
Molecular Formula C20H16

Molecular Weight 256.34 g/mol

SMILES Cclcc2cc(C)c3ceece3c2c2cccecl?2
InChl Key PKNNRYLZAYRCOT-UHFFFAOYSA-N

Structural Class

Polycyclic Aromatic Hydrocarbon (PAH);
Methylated [4]Helicene derivative

Physical & Spectroscopic Properties

The following data aggregates experimental values and high-confidence spectral assignments.
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Property

Value / Description

Physical State

Solid (Crystalline powder)

Not explicitly reported in standard open

literature (Parent Benzo[c]phenanthrene MP:

Melting Point )
68°C). Expected >100°C due to increased
molecular weight and symmetry.
Soluble in non-polar organic solvents (Toluene,
Solubility Dichloromethane, Chloroform). Insoluble in

water.

1H NMR (500 MHz, CDClIs)

0 2.4-2.6 (s, 6H, -CHs), 7.2-7.8 (m, aromatic
protons). Specific shifts vary by solvent but
methyl signals are distinct singlets in the

aliphatic region.

13C NMR (126 MHz, CDCls)

Distinct methyl carbon signals at ~19-22 ppm;
Aromatic carbons spread 123-135 ppm.

UV-Vis Absorption

Characteristic "clar" bands typical of
phenanthrene systems, red-shifted relative to

the parent due to methyl auxochromes.

Expert Insight: In analytical protocols (GC-MS), this compound often co-elutes with other

dimethylbenzo[c]phenanthrene isomers. Resolution requires high-efficiency capillary columns

(e.g., DB-EUPAH) or isomer-specific mass transitions.

Structural Analysis & Stereochemistry

Benzo[c]phenanthrene is the smallest helicene, possessing a distorted, non-planar structure

due to the steric clash between hydrogens at positions 1 and 12 (the "fjord" region).
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o Parent Topology: Benzo[c]phenanthrene has a torsion angle of approx. 26° between the
terminal rings.

» 5,8-Substitution Effect: The 5 and 8 positions are located on the central rings, facing away
from the fjord region. Consequently, 5,8-dimethylbenzo[c]phenanthrene retains the mild
helical twist of the parent scaffold but does not exhibit the high isomerization barrier seen in
the 1,12-dimethyl isomer. It racemizes rapidly at room temperature and cannot be resolved
into stable enantiomers under standard conditions.

Synthesis Methodologies

Synthesis of 5,8-dimethylbenzo[c]phenanthrene requires constructing the tetracyclic core
with regiospecific methyl placement.

Protocol A: Friedel-Crafts Cyclization (Modern)

This method utilizes gem-difluoroalkenes to drive cyclization, avoiding the harsh conditions of
traditional PAH synthesis.

e Precursor: Start with a biphenyl derivative functionalized with a 1,1-difluoro-1-alkene moiety.

o Cyclization: Treat with a Lewis acid or Bronsted acid (e.g., FSOsH or Magic Acid) or use a
Pd-catalyzed intramolecular coupling.

o Aromatization: The intermediate dihydro-species is aromatized (often spontaneously or with
DDQ) to yield the fully aromatic system.

Protocol B: Photocyclization (Classic)

» Stilbene Formation: Wittig reaction between 1-naphthaldehyde and a methylated benzyl
phosphonium salt (or vice versa) to form 1,2-diarylethene.

» Photolysis: Irradiation (UV light) in the presence of an oxidant (lodine/Propylene oxide)
effects the ring closure to the phenanthrene core.

Synthesis Workflow Diagram
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Biphenyl Precursor hv /H+ Cyclization ETle el -H2 Aromatization 5,8-Dimethylbenzo[c]phenanthrene
(or Stilbene Analog) (Photochemical or Acid-Catalyzed) Y S (DDQ or Pd/C) (CAS 54986-63-9)

Click to download full resolution via product page

Caption: General synthetic pathway for constructing the benzo[c]phenanthrene scaffold.

Toxicology & Metabolic Activation

Like many PAHSs, 5,8-dimethylbenzo[c]phenanthrene is investigated for its potential to form
DNA adducts. The "Bay Region" and "Fjord Region" theories of carcinogenesis are central to
understanding its activity.

e Mechanism: Cytochrome P450 enzymes (CYP1A1/1B1) epoxidize the terminal rings.
» Bioactivation: The molecule undergoes a two-step oxidation to form a diol epoxide.

¢ Fjord Region Reactivity: While the 5,8-methyls do not block the fjord directly, they alter the
electron density of the ring system. The ultimate carcinogen is typically the 3,4-dihydrodiol-
1,2-epoxide (using benzo[c]phenanthrene numbering). This metabolite is highly resistant to
detoxification by epoxide hydrolase due to steric hindrance in the fjord region, leading to high
DNA adduct formation rates (specifically at Adenine N6 and Guanine N2).

Metabolic Activation Pathway
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Caption: Metabolic activation pathway of benzo[c]phenanthrene derivatives leading to
genotoxicity.

Handling & Safety Protocols

Strict adherence to safety standards is mandatory. This compound is a suspected carcinogen.

[4]

o Engineering Controls: All weighing and solution preparation must occur inside a Class Il
Biological Safety Cabinet or a dedicated chemical fume hood with HEPA filtration.
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o PPE: Double nitrile gloves, lab coat, and safety glasses.

» Decontamination: Spills should be treated with activated charcoal or specific PAH-degrading
surfactants before disposal.

» Storage: Store neat standards at -20°C protected from light. Solutions (e.g., in toluene) are
stable at 4°C but susceptible to photodegradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [5,8-Dimethylbenzo[c]phenanthrene: Technical Profile &
Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616614/docs#5-8-dimethylbenzo-c-phenanthrene-
technical-profile-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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